Cas no 173777-89-4 (2,5-DICHLOROTHIOPHENE)

• Product Name: 2,5-DICHLOROTHIOPHENE
• CAS No: 173777-89-4
• MF: C₄H₂Cl₂S
• MW: 153.029677867889
• CID: 92081
• PubChem ID: 18501
• Update Time: 2025-04-18

2,5-DICHLOROTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 2,5-DICHLOROTHIOPHENE
• DICHLOROTHIOPHENE
• 2,6-DICHLOROTHIOPHENE
• C4H2Cl2S
• 3172-52-9
• Thiophene,2,5-dichloro-,radical ion(1-)(9ci)
• InChI=1/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2
• NSC 60527
• 2,5-Dichlorothiophene, 98%
• 7Z74FM5ZZL
• EINECS 221-638-8
• NS00029168
• Thiophene,5-dichloro-
• W-106882
• LS-12972
• D0250
• Thiophene, 2,5-dichloro-
• BIDD:GT0088
• FT-0610332
• 2,5-dichloro thiophene
• 2,5-dichloro-thiophene
• SCHEMBL658939
• AM82002
• CS-W010944
• D78168
• MFCD00005423
• 173777-89-4
• NSC60527
• 2,-Dichlorothiophene
• DTXSID6062888
• EN300-19929
• NSC-60527
• Thiophene, 2,5-dichloro-, radical ion(1-) (9CI)
• AC-4915
• AKOS000120064
• 2,5-Dichlorothiophene, 96.0%(GC)

• Inchi： 1S/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key： FGYBDASKYMSNCX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)Cl

Computed Properties

• Exact Mass: 151.925
• Monoisotopic Mass: 151.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.488 g/cm3
• Melting Point: -41--40°C
• Boiling Point: 158.9ºC at 760 mmHg
• Flash Point: 59.4ºC
• Refractive Index: 1.584
• PSA: 28.24000
• LogP: 3.05490

2,5-DICHLOROTHIOPHENE Security Information

• Hazardous Material Identification：
• Risk Phrases：R26/27/28;R40